2-[[4-(4-fluorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]thio]-N-[(2-furanylmethylamino)-oxomethyl]acetamide

• Molecular Formula: C21H17FN6O3S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 2-[[4-(4-fluorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(furan-2-ylmethylcarbamoyl)acetamide
• InChI: InChI=1S/C21H17FN6O3S/c22-15-3-5-16(6-4-15)28-19(14-7-9-23-10-8-14)26-27-21(28)32-13-18(29)25-20(30)24-12-17-2-1-11-31-17/h1-11H,12-13H2,(H2,24,25,29,30)
• InChI Key: HEDBGTSQVYBAMV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CC=NC=C4

Description

2-[[4-(4-fluorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]thio]-N-[(2-furanylmethylamino)-oxomethyl]acetamide is a member of triazoles.

Scientific Research Applications

Synthesis and Structural Studies

• Compounds related to 2-[[4-(4-Fluorophenyl)-5-Pyridin-4-yl-1,2,4-Triazol-3-yl]thio]-N-[(2-Furanylmethylamino)-oxomethyl]acetamide have been synthesized and structurally elucidated. The structural determination involved techniques like H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Antimicrobial Activity

• Similar compounds have been evaluated for in-vitro antibacterial, antifungal, and anti-tuberculosis activity, showing a range of pharmaceutical activities (Jyotindra B Mahyavanshi et al., 2017).

Anticancer Effects

• Modifications of related compounds have shown remarkable anticancer effects. Altering the structure of these compounds can influence their antiproliferative activities against various cancer cell lines and affect their toxicity profiles (Xiao-meng Wang et al., 2015).

Antifungal and Apoptotic Effects

• Triazole-oxadiazole compounds, closely related to the given compound, have been synthesized and shown to possess potent antifungal and apoptotic effects against various Candida species. These compounds have also demonstrated non-toxicity against healthy cells (B. Çavușoğlu, Yurttaş, & Cantürk, 2018).

Metabolism Study

• A metabolism study was conducted on a related compound, focusing on its transformation and structure during metabolic processes, which is crucial for understanding the pharmacokinetics and potential therapeutic applications of these compounds (B. Varynskyi & Kaplaushenko, 2020).

Synthesis for Anti-inflammatory Applications

• Synthesis of compounds with structural similarities to the specified chemical has been carried out, demonstrating potential anti-inflammatory activities. This highlights the versatility of such compounds in different therapeutic areas (K. Sunder & Maleraju, 2013).